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Compound of Interest

Compound Name: 5-Methylhept-3-ene
Cat. No.: B12516979
Get Quote

This technical guide provides an in-depth overview of 5-Methylhept-3-ene, catering to
researchers, scientists, and professionals in drug development. This document covers its
chemical identity, physicochemical properties, a representative synthesis protocol,
spectroscopic analysis, and a discussion of its potential biological activities and toxicology.

Chemical Identity and Properties

5-Methylhept-3-ene is an unsaturated hydrocarbon with the molecular formula CsHais. It exists
as a mixture of (E) and (Z) stereoisomers, each of which can also be chiral at the C5 position.
The general CAS number for the mixture of isomers is 13172-91-3.[1]

Stereoisomers

e (E)-5-Methylhept-3-ene: The trans isomer, with the CAS number 53510-18-2.
e (Z2)-5-Methylhept-3-ene: The cis isomer, identified by PubChem CID 5364727.[2]

* (E,5R)-5-methylhept-3-ene: A specific enantiomer of the trans isomer.

Physicochemical Data
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A summary of the key physicochemical properties of 5-Methylhept-3-ene is presented in the

table below.

Property Value Reference
Molecular Formula CsHise [1]
Molecular Weight 112.21 g/mol [1]

CAS Number (Isomer Mixture) 13172-91-3 [1]
(E)-Isomer CAS Number 53510-18-2

(2)-Isomer PubChem CID 5364727 [2]

Boiling Point (Predicted) 115-125 °C

Density (Predicted) ~0.72 g/cm3

LogP (Predicted) 3.4 [2]

Synthesis of 5-Methylhept-3-ene: A Representative
Protocol

While a specific, detailed experimental protocol for the synthesis of 5-methylhept-3-ene is not
readily available in the searched literature, a plausible and common method for its preparation
is the Wittig reaction. This reaction involves the coupling of a phosphorus ylide with an
aldehyde or ketone. For the synthesis of 5-methylhept-3-ene, one possible route is the
reaction of the ylide derived from propyltriphenylphosphonium bromide with 2-pentanone.

Proposed Experimental Protocol: Wittig Reaction

Materials:
e Propyltriphenylphosphonium bromide
¢ n-Butyllithium (n-BuLi) in hexanes (e.g., 2.5 M)

e 2-Pentanone
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Anhydrous tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH4ClI) solution

Diethyl ether

Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a4)

Standard laboratory glassware for air-sensitive reactions

Procedure:

Ylide Formation: In a flame-dried, two-necked round-bottom flask equipped with a magnetic
stir bar and under an inert atmosphere (e.g., nitrogen or argon), suspend
propyltriphenylphosphonium bromide (1.1 equivalents) in anhydrous THF. Cool the
suspension to 0 °C in an ice bath. Slowly add n-butyllithium (1.0 equivalent) dropwise via a
syringe. The solution will typically develop a deep red or orange color, indicating the
formation of the ylide. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room
temperature and stir for an additional 1-2 hours.

Reaction with 2-Pentanone: Cool the ylide solution back down to 0 °C. In a separate flame-
dried flask, dissolve 2-pentanone (1.0 equivalent) in a minimal amount of anhydrous THF.
Add the 2-pentanone solution to the ylide solution dropwise via a syringe. After the addition
is complete, allow the reaction mixture to warm to room temperature and stir overnight.

Work-up and Purification: Quench the reaction by the slow addition of a saturated aqueous
solution of ammonium chloride. Transfer the mixture to a separatory funnel and add diethyl
ether. Separate the organic layer from the aqueous layer. Wash the organic layer
sequentially with water and then with brine. Dry the organic layer over anhydrous
magnesium sulfate or sodium sulfate. Filter off the drying agent and concentrate the filtrate
using a rotary evaporator. The crude product will contain the desired alkene and
triphenylphosphine oxide as a major byproduct.

Purification: Purify the crude product by fractional distillation or column chromatography on
silica gel to isolate the 5-methylhept-3-ene.
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Ylide Formation
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triphenylphosphorane
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Wittig Reaction Purification
4
Distillation or
Crude Product Aqueous Workup Chromatograph:
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A representative workflow for the synthesis of 5-methylhept-3-ene via the Wittig reaction.

Spectroscopic Analysis

Detailed, experimentally obtained spectra for 5-methylhept-3-ene are not readily available in
public databases. However, based on the known principles of spectroscopic interpretation for
alkenes, the following characteristic signals can be expected.

'H NMR Spectroscopy

The proton NMR spectrum is expected to show signals in the olefinic region (4 5.0-5.6 ppm) for
the hydrogens on the double bond. The allylic protons would appear further downfield than
typical alkane protons. The terminal methyl and ethyl groups would show characteristic
multiplets in the upfield region (& 0.8-1.5 ppm). The coupling constants between the olefinic
protons would be indicative of the stereochemistry (typically larger for the trans isomer).

3C NMR Spectroscopy

The carbon NMR spectrum would be characterized by peaks for the sp2 hybridized carbons of
the double bond in the range of & 115-140 ppm.[3] The sp? hybridized carbons of the alkyl
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groups would appear in the upfield region (6 10-40 ppm).

Infrared (IR) Spectroscopy

The IR spectrum of 5-methylhept-3-ene is expected to exhibit characteristic C-H stretching
vibrations for the sp2 carbons of the double bond at wavenumbers just above 3000 cm~1. The
C=C stretching vibration should appear in the region of 1640-1680 cm~1.[4] C-H stretching
vibrations for the sp3 carbons will be observed just below 3000 cm~21.[4]

Mass Spectrometry

In the mass spectrum, the molecular ion peak (M*) would be expected at m/z 112. The
fragmentation pattern of alkanes and alkenes typically involves the loss of alkyl radicals.[5]
Common fragments would likely correspond to the loss of methyl (M-15), ethyl (M-29), and
propyl (M-43) groups.

Biological Activity and Toxicology

There is currently no specific information available in the scientific literature regarding the
biological activity or signaling pathways of 5-methylhept-3-ene. However, general information
on the biological effects of alkenes can provide some insights.

Alkenes can be metabolized by various microorganisms.[6] The toxicity of some aliphatic
alkenes is associated with their metabolic activation by enzymes such as cytochrome P450 to
form reactive epoxides, which can then interact with cellular macromolecules. Studies on C8 to
C10 1-alkenes have shown that they are absorbed into the bloodstream upon inhalation and
can accumulate in organs.[7]

The environmental fate of alkenes is influenced by factors such as their volatility, water
solubility, and susceptibility to biodegradation.[8][9] Branched alkenes may have different
degradation rates compared to their linear counterparts.[8]
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A potential metabolic pathway for alkenes, which may be applicable to 5-methylhept-3-ene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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